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Compound of Interest

Compound Name: Reactive orange 35

Cat. No.: B12383025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Reactive Orange 35 (C.I. Reactive Orange 35) is a synthetic azo dye known for its vibrant

red-light orange color.[1] It belongs to the class of reactive dyes, which form a covalent bond

with the substrate, leading to high wash fastness.[2] This property makes it widely used in the

textile industry for dyeing cellulosic fibers such as cotton, wool, and silk.[2] In a research

context, Reactive Orange 35 is also utilized as a fluorescent dye and a chemical stain.[3] Its

chemical formula is C₂₇H₁₉ClN₉Na₃O₉S₃, with a molecular weight of 814.12 g/mol .[1]

These application notes provide detailed protocols for the preparation of stock solutions of

Reactive Orange 35 for use in a laboratory setting, ensuring reproducibility and safety.

Safety and Handling
Reactive Orange 35, like many reactive dyes, requires careful handling to minimize potential

health risks.

Emergency Overview:

Appearance: Orange powder.

Odor: Odorless.
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Hazards: May be harmful if swallowed, causing stomach discomfort. It can cause irritation to

the eyes and respiratory tract. Some individuals may experience skin irritation upon

prolonged or repeated contact.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear appropriate chemical-resistant gloves.

Respiratory Protection: Use a NIOSH-approved respirator or work in a well-ventilated area,

such as a fume hood, especially when handling the powder.

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.

Storage: Store in a cool, dry, and well-ventilated area away from heat and direct sunlight. Keep

the container tightly closed to prevent moisture absorption, which can lead to caking and

degradation of the dye.

Physicochemical and Solubility Data
The following table summarizes the key properties of Reactive Orange 35.

Property Value Reference

CI Name C.I. Reactive Orange 35

CAS Number 70210-13-8, 12270-76-7

Molecular Formula C₂₇H₁₉ClN₉Na₃O₉S₃

Molecular Weight 814.12 g/mol

Appearance Orange Powder

Solubility in Water 300 g/L

Insolubility in Water ≤0.02%

pH of Solution 6-9
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Experimental Protocols
Protocol for Preparation of a High-Concentration
Aqueous Stock Solution (e.g., 10% w/v)
This protocol describes the preparation of a 10% (w/v) stock solution of Reactive Orange 35 in

water.

Materials:

Reactive Orange 35 powder

Deionized or distilled water

50 mL conical tube or appropriate container

Magnetic stirrer and stir bar

Weighing paper or boat

Spatula

Graduated cylinder

Personal Protective Equipment (PPE)

Procedure:

Preparation: In a fume hood, weigh 1 g of Reactive Orange 35 powder and transfer it to a

50 mL conical tube.

Initial Wetting: Add a small amount of deionized water (approximately 2-3 mL) to the powder

to form a paste. Gently swirl the tube to ensure all the powder is wetted. This prevents the

formation of clumps when the bulk of the solvent is added.

Dissolution: Add a magnetic stir bar to the tube. Place the tube on a magnetic stirrer and add

deionized water to bring the total volume to approximately 8 mL.
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Stirring: Stir the solution at room temperature until the dye is completely dissolved. The

solution should be clear and free of any visible particles.

Final Volume Adjustment: Once the dye is fully dissolved, carefully add deionized water to

bring the final volume to 10 mL.

Storage: Transfer the stock solution to a clearly labeled, light-protected container.

Protocol for Preparation of a Working Solution (e.g., 100
µM)
This protocol describes the dilution of the 10% stock solution to a 100 µM working solution.

Materials:

10% (w/v) Reactive Orange 35 stock solution

Deionized or distilled water

Micropipettes and sterile tips

Microcentrifuge tubes or other appropriate containers

Procedure:

Calculate the required volume of stock solution:

The molarity of the 10% stock solution (100 g/L) is: (100 g/L) / (814.12 g/mol ) = 0.123 M

Use the dilution formula M₁V₁ = M₂V₂ to calculate the volume of the stock solution needed.

For example, to prepare 1 mL of a 100 µM working solution: (0.123 M) * V₁ = (100 x 10⁻⁶

M) * (1 x 10⁻³ L) V₁ ≈ 0.81 µL

Dilution: Pipette 999.19 µL of deionized water into a clean microcentrifuge tube. Add 0.81 µL

of the 10% Reactive Orange 35 stock solution to the tube.

Mixing: Gently vortex or pipette up and down to ensure the solution is thoroughly mixed.
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Use: The working solution is now ready for use in your experiments.

Storage and Stability
Proper storage is crucial to maintain the integrity of Reactive Orange 35 solutions.

Solution Type
Storage
Temperature

Container Stability

Powder Room Temperature
Tightly sealed, light-

protected

Stable for years if kept

dry

Aqueous Stock

Solution
2-8°C

Light-protected,

airtight
Up to 1 week

Aqueous Stock

Solution
-20°C

Light-protected,

airtight
Up to 3 months

Aqueous Working

Solution
2-8°C

Light-protected,

airtight
Use within 24 hours

Note: Reactive dye solutions are susceptible to hydrolysis, which can reduce their effectiveness

over time. It is recommended to prepare fresh solutions for optimal performance.

Quality Control
To ensure the quality and concentration of the prepared stock solution, the following quality

control measures can be implemented:

Visual Inspection: The solution should be clear, free of any precipitates or undissolved

particles.

Spectrophotometry: Measure the absorbance of a diluted sample of the stock solution at its

maximum absorption wavelength (λmax). The absorbance should be proportional to the

concentration according to the Beer-Lambert law. This can be used to verify the

concentration of the stock solution.

pH Measurement: The pH of the stock solution should be within the range of 6-9.
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Experimental Workflow Diagram

Stock Solution Preparation

1. Weigh Reactive Orange 35 Powder

2. Form a Paste with a Small Amount of Water

Add minimal water

3. Add Remaining Water and Stir

Add bulk water

4. Adjust to Final Volume

Ensure complete dissolution

5. Store in a Light-Protected Container

Transfer to final container

Visual Inspection for Clarity Spectrophotometry for Concentration Check pH Measurement

Click to download full resolution via product page

Caption: Workflow for the preparation and quality control of a Reactive Orange 35 stock

solution.

Conclusion
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The protocols outlined in these application notes provide a comprehensive guide for the safe

and effective preparation of Reactive Orange 35 stock solutions for various research

applications. Adherence to these procedures will ensure the quality and reproducibility of

experimental results. Always consult the Safety Data Sheet (SDS) for the most up-to-date

safety information before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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